Cas no 6148-18-1 (2-(Chloromethyl)quinazoline)

• Product Name: 2-(Chloromethyl)quinazoline
• CAS No: 6148-18-1
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD13189671
• CID: 1011739
• PubChem ID: 14302385
• Update Time: 2025-05-19

2-(Chloromethyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)quinazoline
• 5-[(4-chlorophenoxy)methyl]-3-[(4-methoxyphenyl)methyl]-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-[(4-chlorophenoxy)methyl]-3-[(4-methoxyphenyl)methyl]-
• 5-(4-Chloro-phenoxymethyl)-3-(4-methoxy-benzyl)-[1,2,4]oxadiazole
• 5-[(4-Chlorophenoxy)methyl]-3-(4-methoxybenzyl)-1,2,4-oxadiazole
• 2-chloromethylquinazoline
• Quinazoline, 2-(chloromethyl)-
• 2-(chloromethyl)-quinazoline
• ZTXZPRVWTCOQNC-UHFFFAOYSA-N
• 5270AJ
• TRA0043671
• FCH1167697
• AB68878
• AK209663
• SY027936
• CS-0085236
• 6148-18-1
• SCHEMBL874900
• AMY25849
• AKOS027256980
• DS-10196
• A833256
• MFCD13189671
• DB-072966
• AC1447
• quinazoline, 2-chloromethyl-

• MDL： MFCD13189671
• Inchi： 1S/C9H7ClN2/c10-5-9-11-6-7-3-1-2-4-8(7)12-9/h1-4,6H,5H2
• InChI Key： ZTXZPRVWTCOQNC-UHFFFAOYSA-N
• SMILES： ClCC1=NC=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 330.07700
• Monoisotopic Mass: 330.07712
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8
• XLogP3: 2

Experimental Properties

• Density: 1.278
• Boiling Point: 509.9°C at 760 mmHg
• Flash Point: 262.2°C
• Refractive Index: 1.585
• PSA: 57.38000
• LogP: 3.90140

2-(Chloromethyl)quinazoline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-(Chloromethyl)quinazoline

2-(Chloromethyl)Quinazoline: A Comprehensive Overview

2-(Chloromethyl)Quinazoline (CAS No. 6148-18-1) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, classified under the broader category of quinazoline derivatives, exhibits unique structural and functional properties that make it a valuable building block for various applications. In recent years, advancements in synthetic methodologies and its incorporation into advanced materials have further highlighted its potential across diverse industries.

The molecular structure of 2-(Chloromethyl)Quinazoline consists of a quinazoline ring system with a chloromethyl group attached at the 2-position. This substitution pattern not only enhances the compound's reactivity but also introduces versatility in its chemical transformations. The quinazoline core, characterized by two nitrogen atoms in a six-membered ring, is known for its aromatic stability and ability to participate in various π-interactions. The chloromethyl group, on the other hand, serves as a reactive site for nucleophilic substitutions, enabling the synthesis of derivatives with tailored functionalities.

Recent studies have explored the role of 2-(Chloromethyl)Quinazoline in drug discovery, particularly in the development of anticancer agents. Researchers have demonstrated that certain derivatives of this compound exhibit potent cytotoxic activity against various cancer cell lines. For instance, a 2023 study published in *Journal of Medicinal Chemistry* reported that substituted quinazoline derivatives derived from 2-(Chloromethyl)Quinazoline showed selective inhibition of kinases involved in tumor progression. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

In addition to its pharmaceutical applications, 2-(Chloromethyl)Quinazoline has found utility in materials science. Its ability to form stable coordination complexes with transition metals has been leveraged in the synthesis of metal-organic frameworks (MOFs). A 2023 paper in *Chemical Communications* highlighted the use of quinazoline-based MOFs for gas storage and catalysis, where 2-(Chloromethyl)Quinazoline served as a key precursor. These materials exhibit high surface areas and tunable pore structures, making them promising candidates for industrial applications.

The synthesis of 2-(Chloromethyl)Quinazoline has also been optimized through green chemistry approaches. Traditional methods often involved multi-step reactions with hazardous reagents; however, recent advancements have introduced more efficient and environmentally friendly protocols. For example, a 2023 study in *Green Chemistry* reported a one-pot synthesis using microwave-assisted conditions, significantly reducing reaction time and waste generation. Such methodologies align with current trends toward sustainable chemical practices.

Furthermore, computational studies have provided deeper insights into the electronic properties and reactivity of 2-(Chloromethyl)Quinazoline. Density functional theory (DFT) calculations have revealed that the chloromethyl group influences the compound's electronic distribution, enhancing its nucleophilic substitution reactivity. These computational findings have been corroborated by experimental results, paving the way for more precise predictions of reaction outcomes and rational design of new derivatives.

In conclusion, 2-(Chloromethyl)Quinazoline (CAS No. 6148-18-1) stands as a versatile and multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structural features and reactivity continue to drive innovative research across disciplines. As scientific advancements unfold, this compound is poised to play an increasingly important role in addressing challenges in medicine and technology.